Cas no 215179-76-3 (2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]yl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]yl ester
• CAS No: 215179-76-3
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 1401926
• PubChem ID: 15509198
• Update Time: 2025-04-20

2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]yl ester
• (1-cyclohexylcyclohexyl) 2-methylprop-2-enoate
• 215179-76-3
• [1,1'-Bi(cyclohexane)]-1-yl 2-methylprop-2-enoate
• DTXSID40573485
• SCHEMBL10417245

• Inchi： 1S/C16H26O2/c1-13(2)15(17)18-16(11-7-4-8-12-16)14-9-5-3-6-10-14/h14H,1,3-12H2,2H3
• InChI Key： KRMWWIQCEHLYKO-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1(CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3